Cas no 1822666-68-1 (2-Methyl-7-nitro-3,4-dihydro-2H-benzo[b][1,4]thiazine)

• Product Name: 2-Methyl-7-nitro-3,4-dihydro-2H-benzo[b][1,4]thiazine
• CAS No: 1822666-68-1
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• CID: 4817197
• Update Time: 2025-06-13

2-Methyl-7-nitro-3,4-dihydro-2H-benzo[b][1,4]thiazine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-7-nitro-3,4-dihydro-2H-benzo[b][1,4]thiazine

• Inchi： 1S/C9H10N2O2S/c1-6-5-10-8-3-2-7(11(12)13)4-9(8)14-6/h2-4,6,10H,5H2,1H3
• InChI Key： IRNFWVVQNLUOLF-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2NCC1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 231
• XLogP3: 2.5
• Topological Polar Surface Area: 83.2

Additional information on 2-Methyl-7-nitro-3,4-dihydro-2H-benzo[b][1,4]thiazine

Research Brief on 2-Methyl-7-nitro-3,4-dihydro-2H-benzo[b][1,4]thiazine (CAS: 1822666-68-1): Recent Advances and Applications

2-Methyl-7-nitro-3,4-dihydro-2H-benzo[b][1,4]thiazine (CAS: 1822666-68-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential industrial applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-Methyl-7-nitro-3,4-dihydro-2H-benzo[b][1,4]thiazine as a precursor in the synthesis of selective JAK2 inhibitors. The compound's nitro and thiazine moieties were found to be critical for binding affinity, with modifications at the 2-methyl position significantly influencing pharmacokinetic properties. Computational docking studies further supported its potential as a scaffold for targeted cancer therapies, particularly in myeloproliferative disorders.

In the antimicrobial domain, researchers have recently investigated derivatives of 1822666-68-1 against multidrug-resistant bacterial strains. A team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that structural analogs exhibited potent activity against MRSA (Minimum Inhibitory Concentration: 2-8 μg/mL), with the nitro group playing a crucial role in bacterial membrane disruption. These findings suggest promising avenues for developing new antibiotics to address the growing threat of antimicrobial resistance.

The synthetic accessibility of 2-Methyl-7-nitro-3,4-dihydro-2H-benzo[b][1,4]thiazine has been improved through recent methodological advances. A 2024 Organic Process Research & Development publication detailed a scalable, one-pot synthesis using continuous flow chemistry, achieving 78% yield with excellent purity (>99%). This breakthrough addresses previous challenges in large-scale production, making the compound more accessible for both research and potential commercial applications.

Emerging research also explores the compound's potential in neurological applications. Preliminary in vitro studies suggest that certain derivatives may modulate glutamate receptors, with implications for neurodegenerative diseases. However, these findings require further validation through in vivo models and detailed mechanistic studies before clinical relevance can be established.

In conclusion, 2-Methyl-7-nitro-3,4-dihydro-2H-benzo[b][1,4]thiazine (1822666-68-1) represents a versatile scaffold with multiple therapeutic potentials. Recent advances in its synthetic chemistry and biological evaluation position it as an important compound for future drug discovery efforts. Continued research should focus on structure-activity relationship studies, toxicity profiling, and the development of more potent and selective derivatives for specific therapeutic indications.